2-{4-[(2,5-dimethyl-3-thienyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole

• IUPAC Name: 2-[4-(2,5-dimethylthiophen-3-yl)sulfonylpiperazin-1-yl]-1,3-benzoxazole
• InChI: InChI=1S/C17H19N3O3S2/c1-12-11-16(13(2)24-12)25(21,22)20-9-7-19(8-10-20)17-18-14-5-3-4-6-15(14)23-17/h3-6,11H,7-10H2,1-2H3
• InChI Key: YELXDELNBBTECT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)S(=O)(=O)N2CCN(CC2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C17H19N3O3S2
• Molecular Weight: 377.5 g/mol

Description

2-{4-[(2,5-dimethyl-3-thienyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole, also known as DTBP, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2-{4-[(2,5-dimethyl-3-thienyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole is not yet fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to interact with the GABA-A receptor, which is involved in the regulation of neurotransmitters in the brain, and also with the COX-2 enzyme, which is involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the reduction of inflammation and pain, the inhibition of cancer cell growth, and the modulation of neurotransmitter activity in the brain. It has also been found to have antioxidant properties, which may help to protect the body against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{4-[(2,5-dimethyl-3-thienyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole in lab experiments is its ability to selectively target specific enzymes and receptors in the body, making it a valuable tool for studying their function. However, its use is limited by its relatively high cost and the need for specialized equipment and expertise to synthesize and purify the compound.

Future Directions

There are a number of potential future directions for research on 2-{4-[(2,5-dimethyl-3-thienyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole, including the development of new drugs based on its structure and properties, the identification of new targets for its activity, and the exploration of its potential as a diagnostic tool for certain diseases. Further studies are also needed to fully understand its mechanism of action and its potential side effects.

Scientific Research Applications

2-{4-[(2,5-dimethyl-3-thienyl)sulfonyl]piperazin-1-yl}-1,3-benzoxazole has been found to have a wide range of potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the development of new drugs. This compound has also been studied for its potential to inhibit the growth of cancer cells, making it a potential anticancer agent.